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Compound of Interest

Compound Name: Abrucomstat

Cat. No.: B1246119

An in-depth exploration of the discovery, chemical synthesis, and analytical methodologies for
3-Nitrooxypropanol (3-NOP), a potent methane-mitigating compound.

Introduction

3-Nitrooxypropanol (3-NOP) is a synthetic organic compound that has garnered significant
attention in the fields of animal science and environmental research.[1] Its primary application
lies in its ability to reduce enteric methane emissions from ruminant livestock, a major
contributor to anthropogenic greenhouse gases.[1][2] This technical guide provides a
comprehensive overview of the discovery of 3-NOP, its chemical synthesis pathways, and the
experimental protocols used to evaluate its efficacy, tailored for researchers, scientists, and
drug development professionals.

Discovery and Development

The journey of 3-Nitrooxypropanol from a laboratory curiosity to a commercially viable feed
additive is a testament to targeted research and development aimed at addressing a pressing
environmental challenge.

Early Synthesis and Initial Identification

The first documented chemical synthesis of 3-Nitrooxypropanol was by Pattison and Brown in
1956. However, its potential as a methane mitigant was not realized until much later. The
development of 3-NOP for its current application began in earnest as part of the "Clean Cow"
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project initiated by DSM-Firmenich, with research commencing in 2008.[3] This project, led by
Maik Kindermann, was focused on understanding the molecular mechanisms of
methanogenesis in ruminants to identify inhibitory compounds.[3] The first successful trials
demonstrating the efficacy of 3-NOP were conducted in 2010. In 2012, a patent for the use of
3-NOP as a methane mitigant was granted to DSM Nutritional Products.

Mechanism of Action

3-NOP is the mononitrate ester of 1,3-propanediol and acts as a specific inhibitor of the
enzyme methyl-coenzyme M reductase (MCR). MCR catalyzes the final step in the biochemical
pathway of methanogenesis in archaea, the microorganisms responsible for methane
production in the rumen of cattle and other ruminants. By targeting MCR, 3-NOP effectively
blocks the formation of methane.

Chemical Synthesis of 3-Nitrooxypropanol

The synthesis of 3-NOP can be achieved through several chemical pathways. The two most
common starting materials are 1,3-propanediol and 3-halopropan-1-ols.

Synthesis from 1,3-Propanediol

A prevalent and scalable method for 3-NOP synthesis involves the direct nitration of 1,3-
propanediol.

This protocol is adapted from patented industrial-scale production methods.
Materials and Equipment:

e Double-jacketed reactor

e Dropping funnel

e Stirrer

e 1,3-propanediol

« Nitric acid (65%)
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e Urea

o Cold water (10-15°C)

o Extraction and purification apparatus
Procedure:

e Load nitric acid (4 equivalents based on 1,3-propanediol) into the double-jacketed reactor
and stir for 15 minutes at 20°C.

e Add urea (0.3 molar equivalents) to the reactor and continue stirring for 30 minutes. Urea
acts as a nitrous acid scavenger.

o Set the reactor jacket temperature to 70°C.

e Using a dropping funnel, dose 1,3-propanediol (1 molar equivalent) into the acid over 15
minutes.

 Stir the reaction mixture for 60 minutes.
e Quench the reaction by pouring it onto cold water (10-15°C) to dilute the nitric acid.
e The crude 3-NOP can then be extracted and purified.

Purification: For high-purity 3-NOP suitable for research purposes, flash column
chromatography is the recommended purification method.

» Prepare a silica gel column.

e Dissolve the crude 3-NOP oil in a minimal amount of a suitable solvent.

o Load the dissolved sample onto the column.

o Elute the column with a solvent system of Petroleum Ether/Ethyl Acetate (7:3).

e Collect fractions and monitor by Thin Layer Chromatography (TLC) (Rf = 0.20 in Pet.
Ether/EtOAc 7:3).
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Synthesis from 3-Halopropan-1-ols

An alternative laboratory-scale synthesis involves the nucleophilic substitution of a halide with a
nitrate group using silver nitrate.

Materials and Equipment:

Reaction flask

o Stirrer

e Syringe

 Silver nitrate (AgNO3)

o Acetonitrile (CHsCN)

e 3-lodo-propan-1-ol

o Celite

o Apparatus for filtration and concentration under reduced pressure
e Flash chromatography equipment

Procedure:

e To a solution of silver nitrate (5.34 g, 31.11 mmol) in acetonitrile (100 ml), add 3-iodo-propan-
1-ol (2.6 ml, 4.90 g, 26.33 mmol) via syringe.

« Stir the reaction mixture at room temperature for 48 hours, protected from light.
« Filter the reaction mixture over Celite to remove the precipitated silver salts.
» Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the residual oil by flash chromatography (Petroleum Ether/EtOAc 7:3) to yield 3-
nitrooxypropanol as a brown oil.
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Diagram of Synthesis Pathways
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Caption: Chemical synthesis pathways for 3-Nitrooxypropanol.

Efficacy and Quantitative Data

Numerous in vivo studies have demonstrated the efficacy of 3-NOP in reducing enteric
methane emissions in ruminants. The level of reduction is influenced by factors such as
dosage, diet composition, and the type of ruminant.

Methane Reduction in Dairy Cattle

Meta-analyses of multiple studies have shown that 3-NOP supplementation consistently
reduces methane emissions in dairy cows by an average of 30%. The reduction can range from
22% to over 40% depending on the specific conditions of the study.
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Dosage (mg/kg of feed DM) Methane Reduction (%) Reference

40 22 Melgar et al., 2020

50 95 30 Hristov et al., 2015; Melgar et

al., 2020

80 30 Melgar et al., 2020

100 35-40 Melgar et al., 2020

150 40 Melgar et al., 2020

200 40 Melgar et al., 2020

Methane Reduction in Beef Cattle

In beef cattle, 3-NOP has shown even higher efficacy in some cases, particularly in feedlot
cattle fed high-grain diets, with reductions of up to 80% reported.

Methane Reduction

Diet Type Dosage (mg/kg DM) %) Reference

0
High-Forage 150-200 17-26 Demonstration Project
High-Grain (Finishing) 125 31-80 Demonstration Project

Barley-based _ .
L 125 ~70 Demonstration Project
Finishing

Experimental Protocols for Efficacy Evaluation

The evaluation of 3-NOP's efficacy in reducing methane emissions requires rigorous and
standardized experimental protocols.

In Vivo Trial Design in Dairy Cattle

A typical in vivo efficacy study in dairy cattle follows a randomized complete block design.

Protocol Outline:
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e Animal Selection: A cohort of lactating dairy cows is selected and blocked based on factors
such as days in milk, milk yield, and baseline enteric methane emissions.

o Adaptation Period: The animals are adapted to a common basal diet for a period of 2 to 3
weeks.

o Covariate Period: Baseline measurements of methane emissions, dry matter intake (DMI),
and milk production are collected for all animals.

o Treatment Period: Cows are randomly assigned to either a control group (receiving a
placebo) or a treatment group (receiving the basal diet supplemented with 3-NOP at a
specified dosage). This period typically lasts for several weeks to months.

o Data Collection: Methane emissions are measured using specialized equipment. DMI, milk
yield, and milk composition are recorded daily. Rumen fluid samples may also be collected to
analyze fermentation parameters.

 Statistical Analysis: Data are analyzed using mixed models to determine the effect of the 3-
NOP treatment, accounting for the blocking and repeated measures over time.

Methane Measurement Techniques

Accurate measurement of enteric methane emissions is critical for evaluating the efficacy of 3-
NOP.

» Respiration Chambers: Considered the "gold standard,” these enclosed chambers allow for
the precise measurement of total gas exchange. However, they are expensive and can alter
animal behavior.

o GreenFeed System (C-Lock Inc.): This is a non-intrusive system that measures methane and
carbon dioxide fluxes from individual animals in a feed station. It is widely used in research
due to its practicality and good correlation with respiration chamber measurements.

Diagram of Experimental Workflow
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Caption: A typical experimental workflow for an in vivo efficacy trial of 3-NOP.
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Conclusion

3-Nitrooxypropanol represents a significant advancement in the mitigation of enteric methane
emissions from livestock. Its well-defined mechanism of action, coupled with multiple scalable
synthesis routes and proven efficacy, makes it a valuable tool for sustainable agriculture. This
technical guide provides a foundational understanding of the key scientific and technical
aspects of 3-NOP, from its discovery and synthesis to its evaluation in ruminants. Continued
research and development in this area will be crucial for optimizing its application and
contributing to a more environmentally friendly livestock industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1246119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

